
Application Notes and Protocols for the Study of
Ahn 086

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ahn 086

Cat. No.: B1666713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ahn 086 is an isothiocyanato derivative of Ro 5-4864 (4'-chlorodiazepam), acting as an

irreversible (acylating) ligand for the Translocator Protein (TSPO), an 18 kDa protein primarily

located on the outer mitochondrial membrane.[1] Formerly known as the peripheral

benzodiazepine receptor (PBR), TSPO is implicated in a variety of crucial cellular functions.

These include the regulation of cholesterol transport into mitochondria, which is a rate-limiting

step in steroidogenesis, as well as modulation of inflammation, apoptosis, and mitochondrial

respiration.[2][3][4] Given its role in these fundamental processes, TSPO and its ligands, such

as Ahn 086, are of significant interest in drug development and for studying the

pathophysiology of numerous diseases, including neuroinflammatory conditions, cancer, and

endocrine disorders.[1]

These application notes provide detailed protocols for tissue preparation and the use of a

specialized homogenization buffer for the effective study of Ahn 086's effects on its target,

TSPO, and associated signaling pathways.

Key Cellular Processes and Signaling Pathways
Involving TSPO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1666713?utm_src=pdf-interest
https://www.benchchem.com/product/b1666713?utm_src=pdf-body
https://www.mdpi.com/2073-4409/9/2/512
https://pmc.ncbi.nlm.nih.gov/articles/PMC6999824/
https://pubmed.ncbi.nlm.nih.gov/11850104/
https://pubmed.ncbi.nlm.nih.gov/12589253/
https://www.benchchem.com/product/b1666713?utm_src=pdf-body
https://www.mdpi.com/2073-4409/9/2/512
https://www.benchchem.com/product/b1666713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TSPO is a multifaceted protein involved in several key cellular signaling pathways.

Understanding these pathways is crucial for designing experiments and interpreting data from

studies involving Ahn 086.

Steroidogenesis
TSPO is traditionally thought to play a role in the transport of cholesterol from the outer to the

inner mitochondrial membrane, a critical step in the synthesis of all steroid hormones. While

some studies with knockout mice have questioned its indispensable role, a large body of

evidence suggests its involvement. Ahn 086, by binding to TSPO, can be used to investigate

the modulation of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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